Cas no 1904213-30-4 (N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide)

• Product Name: N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
• CAS No: 1904213-30-4
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 5549365
• PubChem ID: 91815244
• Update Time: 2025-06-14

N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(oxolan-3-yloxy)-N-pyridin-2-ylpyridine-4-carboxamide
• AKOS025346205
• N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
• F6475-1151
• N-benzyl-2-(oxolan-3-yloxy)-N-(pyridin-2-yl)pyridine-4-carboxamide
• 1904213-30-4

• Inchi： 1S/C22H21N3O3/c26-22(18-9-12-24-21(14-18)28-19-10-13-27-16-19)25(20-8-4-5-11-23-20)15-17-6-2-1-3-7-17/h1-9,11-12,14,19H,10,13,15-16H2
• InChI Key： CVQVBCGLCRXCPJ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)OC1C=C(C=CN=1)C(N(C1C=CC=CN=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 375.15829154g/mol
• Monoisotopic Mass: 375.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Additional information on N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

Research Briefing on N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (CAS: 1904213-30-4)

The compound N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (CAS: 1904213-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic versatility of 1904213-30-4, with researchers employing innovative strategies to optimize its production. A key advancement involves the use of catalytic asymmetric synthesis to achieve high enantiomeric purity, which is critical for its pharmacological efficacy. The compound's structure, featuring a tetrahydrofuran-3-yloxy moiety and a pyridinyl-benzyl group, has been identified as a key pharmacophore in modulating specific biological targets.

In vitro and in vivo studies have demonstrated that N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide exhibits potent inhibitory activity against several kinase enzymes implicated in inflammatory and oncogenic pathways. Notably, it has shown selective inhibition of JAK2 and PI3Kδ, suggesting its potential as a therapeutic agent for autoimmune disorders and certain cancers. Mechanistic studies reveal that the compound binds to the ATP-binding site of these kinases, thereby disrupting downstream signaling cascades.

Further investigations into the pharmacokinetic properties of 1904213-30-4 have revealed favorable bioavailability and metabolic stability, making it a viable candidate for oral administration. Preclinical toxicity studies indicate a manageable safety profile, with no significant off-target effects observed at therapeutic doses. These findings have paved the way for ongoing Phase I clinical trials aimed at evaluating its safety and efficacy in human subjects.

In conclusion, N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide represents a promising chemical entity with broad therapeutic potential. Its unique structural attributes and robust biological activity underscore its relevance in drug discovery and development. Future research should focus on elucidating its mechanism of action in greater detail and exploring its applications in combination therapies. The continued investigation of this compound is expected to yield significant advancements in the treatment of complex diseases.